N-[3-[(2,3-Dihydroxybenzoyl)amino]propyl]-N-[4-[3-[(2,3-dihydroxybenzoyl)amino]propyl-(1-hydroxy-6-oxopyridine-2-carbonyl)amino]butyl]-1-hydroxy-6-oxopyridine-2-carboxamide
N-[3-[(2,3-Dihydroxybenzoyl)amino]propyl]-N-[4-[3-[(2,3-dihydroxybenzoyl)amino]propyl-(1-hydroxy-6-oxopyridine-2-carbonyl)amino]butyl]-1-hydroxy-6-oxopyridine-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
146980-29-2
VCID:
VC0123517
InChI:
InChI=1S/C36H40N6O12/c43-27-13-3-9-23(31(27)47)33(49)37-17-7-21-39(35(51)25-11-5-15-29(45)41(25)53)19-1-2-20-40(36(52)26-12-6-16-30(46)42(26)54)22-8-18-38-34(50)24-10-4-14-28(44)32(24)48/h3-6,9-16,43-44,47-48,53-54H,1-2,7-8,17-22H2,(H,37,49)(H,38,50)
SMILES:
C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=CC=CC(=O)N3O)C(=O)C4=CC=CC(=O)N4O
Molecular Formula:
C36H40N6O12
Molecular Weight:
748.7 g/mol
N-[3-[(2,3-Dihydroxybenzoyl)amino]propyl]-N-[4-[3-[(2,3-dihydroxybenzoyl)amino]propyl-(1-hydroxy-6-oxopyridine-2-carbonyl)amino]butyl]-1-hydroxy-6-oxopyridine-2-carboxamide
CAS No.: 146980-29-2
Main Products
VCID: VC0123517
Molecular Formula: C36H40N6O12
Molecular Weight: 748.7 g/mol
CAS No. | 146980-29-2 |
---|---|
Product Name | N-[3-[(2,3-Dihydroxybenzoyl)amino]propyl]-N-[4-[3-[(2,3-dihydroxybenzoyl)amino]propyl-(1-hydroxy-6-oxopyridine-2-carbonyl)amino]butyl]-1-hydroxy-6-oxopyridine-2-carboxamide |
Molecular Formula | C36H40N6O12 |
Molecular Weight | 748.7 g/mol |
IUPAC Name | N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-N-[4-[3-[(2,3-dihydroxybenzoyl)amino]propyl-(1-hydroxy-6-oxopyridine-2-carbonyl)amino]butyl]-1-hydroxy-6-oxopyridine-2-carboxamide |
Standard InChI | InChI=1S/C36H40N6O12/c43-27-13-3-9-23(31(27)47)33(49)37-17-7-21-39(35(51)25-11-5-15-29(45)41(25)53)19-1-2-20-40(36(52)26-12-6-16-30(46)42(26)54)22-8-18-38-34(50)24-10-4-14-28(44)32(24)48/h3-6,9-16,43-44,47-48,53-54H,1-2,7-8,17-22H2,(H,37,49)(H,38,50) |
Standard InChIKey | CVQHQOHIQZEXLQ-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=CC=CC(=O)N3O)C(=O)C4=CC=CC(=O)N4O |
Canonical SMILES | C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=CC=CC(=O)N3O)C(=O)C4=CC=CC(=O)N4O |
Synonyms | 1,14-bis(2,3-dihydroxybenzoyl)-5,10-bis(1-hydroxy-2-pyridon-6-oyl)-1,5,10,14-tetraazatetradecane 3,4,3-LI(diCAM-diHOPO) |
PubChem Compound | 10350102 |
Last Modified | Nov 11 2021 |
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